![molecular formula C19H19N3O3S B304311 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide](/img/structure/B304311.png)
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide
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Overview
Description
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide, also known as AEAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. AEAA is a thiazole-based compound that has been synthesized using different methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. Additionally, this compound has been studied for its anti-inflammatory effects, as it has been shown to reduce the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide is not fully understood, but it has been shown to inhibit the activity of various enzymes, including histone deacetylases and carbonic anhydrases. Histone deacetylases are enzymes that play a role in gene expression, and their inhibition by this compound may contribute to its anti-cancer effects. Carbonic anhydrases are enzymes that play a role in pH regulation, and their inhibition by this compound may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In the brain, this compound has been shown to reduce oxidative stress, inflammation, and neuronal damage. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has several advantages for lab experiments, including its ability to inhibit the activity of various enzymes and its potential applications in cancer research, neuroprotection, and inflammation. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its potential applications in other fields. Additionally, the development of this compound derivatives with improved efficacy and reduced toxicity is an area of interest. Further studies are needed to fully understand the potential of this compound and its derivatives in various fields.
Conclusion
In conclusion, this compound is a thiazole-based compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail. This compound has been shown to have anti-cancer, neuroprotective, and anti-inflammatory effects, and it has several advantages for lab experiments. However, further studies are needed to fully understand the potential of this compound and its derivatives in various fields.
Synthesis Methods
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been synthesized using different methods, including the reaction of 2-aminothiazole with 4-ethoxybenzoyl chloride, followed by reaction with aniline and acetic anhydride. Another method involves the reaction of 4-ethoxybenzoic acid with thionyl chloride, followed by reaction with 2-aminothiazole and aniline. Both methods have been reported to yield this compound in good yields.
properties
Molecular Formula |
C19H19N3O3S |
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Molecular Weight |
369.4 g/mol |
IUPAC Name |
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C19H19N3O3S/c1-2-25-15-10-8-14(9-11-15)20-17(23)12-16-18(24)22-19(26-16)21-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3,(H,20,23)(H,21,22,24) |
InChI Key |
TWFRHGMYTCVQKF-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)NC3=CC=CC=C3 |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)NC3=CC=CC=C3 |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)NC3=CC=CC=C3 |
Origin of Product |
United States |
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